molecular formula C19H21N5O2 B611811 WJD008 CAS No. 1309087-83-9

WJD008

Cat. No. B611811
CAS RN: 1309087-83-9
M. Wt: 351.41
InChI Key: NOXRZMIVCROOPI-VOTSOKGWSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

WJD008 is a dual phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin inhibitor. WJD008 also prevents PI3K signaling and inhibits the proliferation of transformed cells with oncogenic PI3K mutant. WJD008 has antiproliferative and anticlonogenic activity in tumor cells.

Scientific Research Applications

  • Title : "WJD008, a Dual Phosphatidylinositol 3-Kinase (PI3K)/Mammalian Target of Rapamycin Inhibitor, Prevents PI3K Signaling and Inhibits the Proliferation of Transformed Cells with Oncogenic PI3K Mutant"Abstract : This study focuses on the phosphatidylinositol-3-kinase (PI3K)-protein kinase B (Akt)-mammalian target of rapamycin (mTOR) signaling pathway, which is often constitutively activated in various human cancers. WJD008 was identified as a potent modulator against PI3K signaling. This compound inhibited kinase activity of PI3Kα and mTOR, leading to the blocking of membrane translocation of certain proteins and inactivation of the PI3K pathway. Consequently, WJD008 arrested cells in the G1 phase without inducing apoptosis. It was also observed that WJD008 could reverse the hyperactivation of the PI3K pathway caused by the oncogenic mutation of p110α H1047R and suppress the proliferation and clonogenesis of transformed cells harboring this mutant. This suggests WJD008's potential as a therapeutic agent in tumor cells and transformed cells with PIK3CA mutant.Authors : Ting Li, Jia Wang, Xiang Wang, Na Yang, Si-meng Chen, Lin-jiang Tong, Chun-hao Yang, Linghua Meng, Jian DingPublication Year : 2010Journal : Journal of Pharmacology and Experimental TherapeuticsDetails : Consensus Paper DetailsThis paper provides insight into the scientific research applications of WJD008, specifically in the context of its role in inhibiting the proliferation of cells with certain oncogenic mutations.

properties

CAS RN

1309087-83-9

Product Name

WJD008

Molecular Formula

C19H21N5O2

Molecular Weight

351.41

IUPAC Name

4-[2-(Dimethylamino)ethenyl]-2-(3-hydroxyphenyl)-6-(4-morpholinyl)-5-pyrimidinecarbonitrile

InChI

InChI=1S/C19H21N5O2/c1-23(2)7-6-17-16(13-20)19(24-8-10-26-11-9-24)22-18(21-17)14-4-3-5-15(25)12-14/h3-7,12,25H,8-11H2,1-2H3/b7-6+

InChI Key

NOXRZMIVCROOPI-VOTSOKGWSA-N

SMILES

N#CC1=C(N2CCOCC2)N=C(C3=CC=CC(O)=C3)N=C1/C=C/N(C)C

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

WJD008;  WJD 008;  WJD-008

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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